Cas no 1806389-19-4 (3-Methoxy-5-methylpyridine-4-methanol)

• Product Name: 3-Methoxy-5-methylpyridine-4-methanol
• CAS No: 1806389-19-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 4907405
• Update Time: 2025-06-14

3-Methoxy-5-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methylpyridine-4-methanol

• Inchi： 1S/C8H11NO2/c1-6-3-9-4-8(11-2)7(6)5-10/h3-4,10H,5H2,1-2H3
• InChI Key： NASDEAONXJWULK-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(C)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 0.3
• Topological Polar Surface Area: 42.4

Additional information on 3-Methoxy-5-methylpyridine-4-methanol

Comprehensive Overview of 3-Methoxy-5-methylpyridine-4-methanol (CAS No. 1806389-19-4)

3-Methoxy-5-methylpyridine-4-methanol (CAS No. 1806389-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring a pyridine core substituted with methoxy, methyl, and hydroxymethyl functional groups, exhibits unique physicochemical properties that make it valuable for synthetic applications. The compound's molecular structure, characterized by its methoxy-5-methylpyridine backbone, contributes to its versatility in drug discovery and material science.

In recent years, the demand for pyridine-based intermediates like 3-Methoxy-5-methylpyridine-4-methanol has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA viruses and cancer therapeutics. The compound's 4-methanol moiety also enables facile derivatization, making it a candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic perspective, CAS 1806389-19-4 is often synthesized via selective oxidation or reduction of precursor pyridines, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, which is critical for pharmaceutical-grade applications. Industry reports highlight its compatibility with green chemistry principles, addressing growing concerns about sustainable synthesis.

Market analyses reveal increasing queries for "buy 3-Methoxy-5-methylpyridine-4-methanol" and "suppliers of CAS 1806389-19-4," reflecting its commercial relevance. Frequently asked questions (FAQs) include its solubility profile (notably in polar aprotic solvents) and stability under various pH conditions—key considerations for formulation scientists. The compound’s logP value and hydrogen-bonding capacity are also widely discussed in pharmacokinetic modeling forums.

Emerging applications of 3-Methoxy-5-methylpyridine-4-methanol extend to material science, where its aromatic system contributes to organic semiconductors and ligand design for metal-organic frameworks (MOFs). These interdisciplinary uses underscore its importance beyond traditional chemistry sectors. Regulatory databases confirm its non-hazardous status under standard handling conditions, further supporting its broad adoption.

In conclusion, 3-Methoxy-5-methylpyridine-4-methanol (CAS No. 1806389-19-4) represents a multifaceted compound bridging gaps between academia and industry. Its structural features and adaptability position it as a critical asset in addressing contemporary challenges in drug development and advanced materials, while SEO-driven searches for "synthesis protocol for 3-Methoxy-5-methylpyridine derivatives" continue to rise, reflecting sustained scientific interest.